Cas no 2306278-45-3 (5-fluoro-7-nitro-indoline)

• Product Name: 5-fluoro-7-nitro-indoline
• CAS No: 2306278-45-3
• MF: C₈H₇FN₂O₂
• MW: 182.151785135269
• MDL: MFCD31729387
• CID: 5107736
• PubChem ID: 138106117
• Update Time: 2026-03-03

5-fluoro-7-nitro-indoline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-7-nitro-indoline
• 5-Fluoro-7-nitroindoline
• PB42301
• CS-0309437
• P20103
• 5-fluoro-7-nitro-2,3-dihydro-1H-indole
• 2306278-45-3
• SY321394
• PS-15786
• MFCD31729387

• MDL： MFCD31729387
• Inchi： 1S/C8H7FN2O2/c9-6-3-5-1-2-10-8(5)7(4-6)11(12)13/h3-4,10H,1-2H2
• InChI Key： YTEBZBNKENYUSR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2[N+]([O-])=O)CC1

Computed Properties

• Exact Mass: 182.04915563g/mol
• Monoisotopic Mass: 182.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-fluoro-7-nitro-indoline

5-Fluoro-7-Nitroindoline: A Comprehensive Overview

5-Fluoro-7-nitroindoline, also known by its CAS number 2306278-45-3, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the family of indolines, which are heterocyclic organic compounds with a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of a fluorine atom at the 5-position and a nitro group at the 7-position imparts distinct electronic and structural characteristics to this molecule, making it a subject of interest in various fields of research.

The synthesis of 5-fluoro-7-nitroindoline involves a series of carefully controlled reactions, often starting from indole derivatives. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on using catalytic systems and green chemistry principles to minimize environmental impact while maintaining the quality of the product. These advancements highlight the importance of sustainable practices in modern chemical synthesis.

The physical and chemical properties of 5-fluoro-7-nitroindoline are influenced by its molecular structure. The fluorine atom introduces electron-withdrawing effects, while the nitro group enhances the compound's reactivity. These features make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. For instance, in drug discovery, this compound has been investigated for its potential as an anti-inflammatory agent and an inhibitor of certain enzymes associated with neurodegenerative diseases.

In recent years, there has been growing interest in the use of 5-fluoro-7-nitroindoline as a building block for more complex molecules. Its ability to undergo various functional group transformations makes it a versatile starting material for synthesizing bioactive compounds. Researchers have also explored its role in supramolecular chemistry, where it can form self-assembled structures with potential applications in nanotechnology.

The biological activity of 5-fluoro-7-nitroindoline has been extensively studied. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving kinases and other enzymes. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents. However, further research is needed to fully understand its pharmacokinetics, toxicity profile, and efficacy in vivo.

In conclusion, 5-fluoro-7-nitroindoline is a fascinating compound with a wide range of potential applications. Its unique chemical properties, combined with ongoing advancements in synthetic methods and biological studies, position it as an important molecule in contemporary chemical research. As scientists continue to explore its capabilities, it is likely that new discoveries will emerge, further solidifying its role in various industries.